O-(4-Bromophenyl) O-ethyl phenylphosphonothioate

• CAS No.: 57856-24-3
• Molecular Formula: C14H14BrO2PS
• Molecular Weight: 357.20 g/mol
• IUPAC Name: (4-bromophenoxy)-ethoxy-phenyl-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C14H14BrO2PS/c1-2-16-18(19,14-6-4-3-5-7-14)17-13-10-8-12(15)9-11-13/h3-11H,2H2,1H3
• InChI Key: WWFSMQSTBWQDSO-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)Br

Description

O-(4-Bromophenyl) O-ethyl phenylphosphonothioate is an organophosphorus compound known for its applications in various fields, including agriculture and chemical research. This compound is characterized by the presence of a bromophenyl group, an ethyl group, and a phenylphosphonothioate moiety, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of O-(4-Bromophenyl) O-ethyl phenylphosphonothioate typically involves the reaction of phenylphosphonothioic dichloride with 4-bromophenol and ethanol. The reaction is carried out under controlled conditions, often in the presence of a base such as pyridine, to facilitate the formation of the desired product. The reaction can be represented as follows:

$$\text{PhP(S)Cl}_2 + \text{C}_6\text{H}_4\text{BrOH} + \text{C}_2\text{H}_5\text{OH} \rightarrow \text{PhP(S)(OC}_6\text{H}_4\text{Br})(OC$$PhP(S)Cl2​+C6​H4​BrOH+C2​H5​OH→PhP(S)(OC6​H4​Br)(OC